Ethyl 5-chloro-3-phenyl-2-benzofuran-1-carboxylate
Cat. No. B8508912
M. Wt: 300.7 g/mol
InChI Key: XZIHTRHKMWNAHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04090027
Procedure details
o-benzoyl-p-chloro-phenylglyoxylic acid ethyl ester as a light-yellow thick oil after chromatography on silica gel with methylene chloride as the eluant.
Name
o-benzoyl-p-chloro-phenylglyoxylic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4](=[O:22])[C:5]([C:7]1[CH:12]=[CH:11][C:10]([Cl:13])=[CH:9][C:8]=1[C:14](=[O:21])[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1)=O)[CH3:2]>C(Cl)Cl>[CH2:1]([O:3][C:4]([C:5]1[O:21][C:14]([C:15]2[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=2)=[C:8]2[C:7]=1[CH:12]=[CH:11][C:10]([Cl:13])=[CH:9]2)=[O:22])[CH3:2]
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Inputs
Step One
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Name
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o-benzoyl-p-chloro-phenylglyoxylic acid ethyl ester
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)OC(C(=O)C1=C(C=C(C=C1)Cl)C(C1=CC=CC=C1)=O)=O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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C(C)OC(=O)C=1OC(=C2C=C(C=CC12)Cl)C1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
